Cas no 157949-12-7 (Benzenemethanamine, N-3-butenyl-N-2-propenyl-)

Benzenemethanamine, N-3-butenyl-N-2-propenyl- structure
157949-12-7 structure
Product Name:Benzenemethanamine, N-3-butenyl-N-2-propenyl-
CAS No:157949-12-7
MF:C14H19N
MW:201.30736374855
CID:1335468
PubChem ID:15361605
Update Time:2025-04-20

Benzenemethanamine, N-3-butenyl-N-2-propenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, N-3-butenyl-N-2-propenyl-
    • N-benzyl-N-prop-2-enylbut-3-en-1-amine
    • 157949-12-7
    • DTXSID00571982
    • N-Benzyl-N-(prop-2-en-1-yl)but-3-en-1-amine
    • Inchi: 1S/C14H19N/c1-3-5-12-15(11-4-2)13-14-9-7-6-8-10-14/h3-4,6-10H,1-2,5,11-13H2
    • InChI Key: AIFYGKFTTXFWJD-UHFFFAOYSA-N
    • SMILES: N(CC=C)(CC1C=CC=CC=1)CCC=C

Computed Properties

  • Exact Mass: 201.15187
  • Monoisotopic Mass: 201.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24
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